Cas no 5456-76-8 (1-Propanone,1-(5-nitro-2-furanyl)-)

• Product Name: 1-Propanone,1-(5-nitro-2-furanyl)-
• CAS No: 5456-76-8
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 381085
• PubChem ID: 228582
• Update Time: 2025-04-19

1-Propanone,1-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-nitro-2-furanyl)-
• 1-(5-nitrofuran-2-yl)propan-1-one
• 1-(5-Nitro-[2]furyl)-propan-1-on
• 1-(5-nitro-[2]furyl)-propan-1-one
• 1-(5-nitro-furan-2-yl)-propan-1-one
• 2-nitro-5-furyl ethyl ketone
• 5-Nitro-2-propionylfuran
• AC1L5GC1
• AC1Q5G23
• Aethyl-< 5-nitro-furyl-(2)> -keton
• AR-1B2464
• CTK5A1697
• Ethyl-2-(5-nitrofuryl)-keton
• KST-1B6593
• NSC21606
• DTXSID00281418
• NSC-21606
• 2-propionyl-5-nitrofuran
• SCHEMBL11455980
• 5456-76-8

• Inchi： 1S/C7H7NO4/c1-2-5(9)6-3-4-7(12-6)8(10)11/h3-4H,2H2,1H3
• InChI Key： NRWHTLRPNZTGJQ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(CC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.03751
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 241.7°C at 760 mmHg
• Flash Point: 100°C
• Refractive Index: 1.513
• PSA: 73.35
• LogP: 2.30370